Cas no 1810074-65-7 ((S)-2-Amino-3-(4-vinylphenyl)propanoic acid hydrochloride)

• Product Name: (S)-2-Amino-3-(4-vinylphenyl)propanoic acid hydrochloride
• CAS No: 1810074-65-7
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687
• MDL: MFCD28977501
• CID: 3040381
• PubChem ID: 91844839
• Update Time: 2025-11-05

(S)-2-Amino-3-(4-vinylphenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(4-vinylphenyl)propanoic acid hydrochloride
• (2S)-2-amino-3-(4-ethenylphenyl)propanoic acid hydrochloride
• (2S)-2-amino-3-(4-ethenylphenyl)propanoic acid;hydrochloride
• GS-7192
• N10760
• 1810074-65-7
• AKOS025395784
• (2S)-2-AMINO-3-(4-VINYLPHENYL)PROPANOIC ACID HCl
• (2S)-2-Amino-3-(4-vinylphenyl)propanoic acid-HCl
• (S)-2-Amino-3-(4-vinylphenyl)propanoicacidhydrochloride
• L-Phenylalanine, 4-ethenyl-, hydrochloride (1:1)

• MDL： MFCD28977501
• Inchi： InChI=1S/C11H13NO2.ClH/c1-2-8-3-5-9(6-4-8)7-10(12)11(13)14;/h2-6,10H,1,7,12H2,(H,13,14);1H/t10-;/m0./s1
• InChI Key： XLCNVXLTIZNTJQ-PPHPATTJSA-N
• SMILES： C=CC1=CC=C(C=C1)CC(C(=O)O)N.Cl

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (S)-2-Amino-3-(4-vinylphenyl)propanoic acid hydrochloride

(S)-2-Amino-3-(4-vinylphenyl)propanoic Acid Hydrochloride (CAS No: 1810074-65-7)

(S)-2-Amino-3-(4-vinylphenyl)propanoic Acid Hydrochloride is a chiral compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, identified by the CAS registry number 1810074-65-7, is characterized by its amino acid-like structure with a vinylphenyl substituent, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

The molecular structure of (S)-2-Amino-3-(4-vinylphenyl)propanoic Acid Hydrochloride consists of a central propanoic acid backbone with an amino group at the second carbon and a 4-vinylphenyl group at the third carbon. The stereochemistry at the second carbon is specified as (S), which plays a crucial role in determining its biological activity and interactions. This configuration ensures that the compound exhibits specific pharmacokinetic properties, making it a promising candidate for therapeutic applications.

Recent studies have highlighted the potential of this compound in the development of novel drugs targeting various diseases. For instance, researchers have explored its role in modulating neurodegenerative disorders by investigating its ability to interact with key proteins involved in these conditions. The presence of the vinylphenyl group imparts unique electronic and steric properties to the molecule, enhancing its binding affinity to specific receptors.

In addition to its therapeutic potential, (S)-2-Amino-3-(4-vinylphenyl)propanoic Acid Hydrochloride has also been utilized as a building block in organic synthesis. Its chiral center allows for the construction of complex molecules with high enantioselectivity, which is essential in the development of enantiomerically pure drugs. This has led to its application in asymmetric synthesis strategies, where it serves as a versatile precursor for constructing biologically active compounds.

The synthesis of this compound involves multi-step processes that require precise control over stereochemistry and functional group transformations. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable methods for producing this compound, further enhancing its accessibility for research and commercial applications.

From an analytical standpoint, (S)-2-Amino-3-(4-vinylphenyl)propanoic Acid Hydrochloride has been extensively studied using various spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and stability under different conditions, which are critical for understanding its behavior in biological systems.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles, making it suitable for oral administration. Its bioavailability has been optimized through modifications to its chemical structure, ensuring that it can effectively reach target tissues without significant systemic side effects.

The latest research on (S)-2-Amino-3-(4-vinylphenyl)propanoic Acid Hydrochloride has also explored its potential as a radiotracer for imaging purposes. By incorporating radioactive isotopes into its structure, this compound can be used to visualize specific biological processes in vivo, offering new avenues for diagnostic applications.

In conclusion, (S)-2-Amino-3-(4-vinylphenyl)propanoic Acid Hydrochloride (CAS No: 1810074-65-7) stands out as a versatile and biologically active compound with wide-ranging applications in drug discovery, organic synthesis, and diagnostic imaging. Its unique structure and stereochemical properties continue to make it a focal point for researchers seeking innovative solutions in the chemical sciences.